tert-Butyl 6-chloro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 6-chloro-2-oxospiro[1H-indole-3,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C17H21ClN2O3/c1-16(2,3)23-15(22)20-8-6-17(7-9-20)12-5-4-11(18)10-13(12)19-14(17)21/h4-5,10H,6-9H2,1-3H3,(H,19,21)
• InChI Key: CQDZREPVGUJDMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)C3=C(C=C(C=C3)Cl)NC2=O
• Molecular Formula: C17H21ClN2O3
• DSSTOX Substance ID: DTXSID901110592
• Molecular Weight: 336.8 g/mol
• CAS RN: 1445603-41-7

Description

The compound “tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate” is a spirocyclic oxindole analogue. Spirocyclic oxindoles are key building blocks for drug discovery as they have been shown to exhibit a variety of interesting biological activities.

Synthesis Analysis

An efficient, scalable synthesis approach towards this compound has been described. The key steps are dianion alkylation and cyclization of ethyl 2-oxindoline-5-carboxylate, and demethylation of the resulting spirocyclic oxindole. The target compound was obtained in an overall yield of 35% over eight steps without resorting to chromatographic purification.

Molecular Structure Analysis

In the molecule, the oxindole and pyran moieties are perpendicular to each other. The crystal structure is stabilized by intermolecular N−H···O and intramolecular C−H···O hydrogen bonds. Centrosymmetric dimer units are formed by intermolecular N−H···O hydrogen bonds.

Chemical Reactions Analysis

The synthetic plan for the synthesis of the target molecule involves several steps. One of the reported synthetic routes to oxindoles, Lewis acid-catalyzed cyclization of α-haloacetanilides, was proposed as the most efficient route to synthesize the substituted oxindole, but in practice, this method gave a rather low yield (<10%), due to the strongly acidic conditions used in the transformation.

Scientific Research Applications

Synthesis and Characterization

• Efficient Synthesis : Teng, Zhang, and Mendonça (2006) described an efficient synthesis approach for a spirocyclic oxindole analogue, which is closely related to tert-Butyl 6-chloro-2-oxospiro[indoline-3,4'-piperidine]-1'-carboxylate (Teng, Zhang, & Mendonça, 2006).
• Crystal Structure Analysis : Sharma et al. (2016) synthesized and analyzed the spectral properties and crystal structure of a novel indoline derivative closely related to the compound , highlighting its potential for further chemical studies (Sharma et al., 2016).

Applications in Drug Synthesis

• Intermediate for Anticancer Drugs : Zhang et al. (2018) reported that tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a derivative of the compound in focus, is an important intermediate for small molecule anticancer drugs (Zhang, Ye, Xu, & Xu, 2018).
• Synthesis of Biologically Active Compounds : Kong et al. (2016) synthesized an important intermediate used in the production of biologically active compounds like crizotinib (Kong et al., 2016).

Development of Novel Compounds

• Formation of Novel Piperidine Derivatives : Moskalenko and Boev (2014) detailed the synthesis of tert-butyl 3-{[tert-butyl(dimethyl)silyl]alkyl}-4-oxopiperidine-1-carboxylates, important for the development of novel compounds (Moskalenko & Boev, 2014).

Chemical Space Exploration

• Accessing Chemical Space : Meyers et al. (2009) discussed the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to this compound, and its utility in exploring chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Mechanism of Action

Target of Action

Tert-Butyl 6-Chloro-2-Oxospiro[Indoline-3,4-Piperidine]-1-Carboxylate is a spirocyclic oxindole analogue . Due to its structure, it interacts with a wide range of receptors . .

Mode of Action

It is known that spiro compounds, due to their structure, interact with a wide range of receptors . This interaction can result in a variety of biological activities, depending on the specific receptors involved .

Biochemical Pathways

Spiro compounds have been shown to exhibit a variety of interesting biological activities, such as growth hormone secretagogues, neurokinin antagonists, oxytocin antagonists, monoamine transporter inhibitors, bradykinin antagonists, and cell cycle inhibitors . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

Given the wide range of biological activities exhibited by spiro compounds, it can be inferred that the compound may have diverse effects at the molecular and cellular level .

Biochemical Analysis

Biochemical Properties

Tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate plays a significant role in biochemical reactions due to its interaction with various enzymes and proteins. This compound has been shown to interact with growth hormone secretagogues, neurokinin antagonists, oxytocin antagonists, monoamine transporter inhibitors, bradykinin antagonists, and cell cycle inhibitors . These interactions are primarily due to the compound’s ability to bind to specific receptors and modulate their activity, leading to various biological effects.

Cellular Effects

Tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate has been observed to influence several cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with cell cycle inhibitors suggests its potential role in regulating cell proliferation and apoptosis . Additionally, its interaction with monoamine transporter inhibitors indicates its potential impact on neurotransmitter levels and neuronal function.

Molecular Mechanism

The molecular mechanism of action of tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate involves binding interactions with various biomolecules. The compound can inhibit or activate enzymes, leading to changes in gene expression and cellular function. For example, its interaction with growth hormone secretagogues can stimulate the release of growth hormone, while its interaction with neurokinin antagonists can block the action of neurokinins, leading to reduced inflammation and pain .

Dosage Effects in Animal Models

The effects of tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate vary with different dosages in animal models. At lower doses, the compound has shown beneficial effects, such as improved cell function and reduced inflammation. At higher doses, toxic or adverse effects have been observed, including potential damage to liver and kidney tissues . These findings highlight the importance of determining the optimal dosage for therapeutic use.

Metabolic Pathways

Tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. The compound’s interaction with monoamine transporter inhibitors suggests its involvement in neurotransmitter metabolism, while its interaction with cell cycle inhibitors indicates its role in regulating cell proliferation and apoptosis . These interactions can affect metabolic flux and metabolite levels, influencing overall cellular function.

Transport and Distribution

Within cells and tissues, tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate is transported and distributed through interactions with specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation, influencing its biological activity . Understanding the transport and distribution mechanisms is crucial for optimizing the compound’s therapeutic potential.

Subcellular Localization

The subcellular localization of tert-Butyl 6-chloro-2-oxospiro[indoline-3,4’-piperidine]-1’-carboxylate plays a critical role in its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization mechanisms can enhance the compound’s efficacy by ensuring it reaches its intended targets within the cell .